N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-17-8-10(6-14(17)18)15(19)16-7-11-9-20-13-5-3-2-4-12(11)13/h2-5,9-10H,6-8H2,1H3,(H,16,19)
• InChI Key: XFTAGMCIPMDDEW-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)C(=O)NCC2=CSC3=CC=CC=C32
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide, also known as BZP, is a synthetic compound that is structurally similar to amphetamine. It was first synthesized in the 1970s and has been used for a variety of purposes, including as a recreational drug and as a research tool in neuroscience.

Mechanism of Action

N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in increased activity in the central nervous system and a feeling of euphoria.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, and can cause sweating and dehydration. It also affects the levels of various hormones in the body, including cortisol and prolactin.

Advantages and Limitations for Lab Experiments

N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide has a number of advantages as a research tool. It is relatively easy to synthesize, and its effects on the brain are well understood. However, it also has a number of limitations. Its effects on the body are not well understood, and it can be difficult to control the dose and purity of the compound.

Future Directions

There are a number of future directions for research on N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide. One area of interest is its potential as a treatment for depression and other psychiatric disorders. Another area of interest is its potential as a tool for studying the effects of drugs on the brain. Finally, there is interest in developing new compounds that are structurally similar to this compound but have fewer side effects.

Synthesis Methods

The synthesis of N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide involves the reaction of benzothiophene with methylamine and pyrrolidinone. This reaction produces this compound as a white crystalline powder with a melting point of 240-242°C.

Scientific Research Applications

N-(1-benzothiophen-3-ylmethyl)-1-methyl-5-oxopyrrolidine-3-carboxamide has been used extensively in scientific research as a tool for studying the central nervous system. It has been used to investigate the mechanisms of action of neurotransmitters such as dopamine and serotonin, as well as to study the effects of drugs on the brain.